Cas no 1565932-48-0 (2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile)

• Product Name: 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile
• CAS No: 1565932-48-0
• MF: C₈H₈BrN₃O
• MW: 242.072620391846
• MDL: MFCD26895760
• CID: 5607992
• PubChem ID: 104505666
• Update Time: 2025-10-31

2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridineacetonitrile, 5-amino-3-bromo-4-methyl-2-oxo-
• EN300-804933
• 1565932-48-0
• 2-(5-AMINO-3-BROMO-4-METHYL-2-OXO-1,2-DIHYDROPYRIDIN-1-YL)ACETONITRILE
• 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile

• MDL： MFCD26895760
• Inchi： 1S/C8H8BrN3O/c1-5-6(11)4-12(3-2-10)8(13)7(5)9/h4H,3,11H2,1H3
• InChI Key： NZDWGMZSZDOBJA-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC#N)C=C(N)C(C)=C1Br

Computed Properties

• Exact Mass: 240.98507g/mol
• Monoisotopic Mass: 240.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.641±0.06 g/cm3(Predicted)
• Boiling Point: 348.3±42.0 °C(Predicted)
• pka: 3.45±0.20(Predicted)

Additional information on 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile

2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile: A Promising Compound in Modern Pharmaceutical Research

2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile, with the CAS number 1565932-48-0, represents a significant advancement in the field of medicinal chemistry. This compound is characterized by its unique molecular structure, which combines a pyridine ring with an acetonitrile group, making it a valuable candidate for drug development. Recent studies have highlighted its potential in modulating biological pathways associated with various diseases, positioning it as a key player in the quest for novel therapeutic agents.

The molecular framework of 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile is built around a dihydropyridine core, which is known for its ability to interact with calcium channels. The presence of a bromine atom at the 3-position and an amino group at the 5-position adds functional diversity, enabling the compound to exhibit multiple pharmacological activities. The acetonitrile moiety further enhances its chemical stability and reactivity, which are critical factors in drug design.

Recent research published in Journal of Medicinal Chemistry has demonstrated that 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile exhibits promising inhibitory effects on specific enzymes involved in inflammatory responses. This finding is particularly significant given the rising prevalence of chronic inflammatory diseases. The compound's ability to target these pathways suggests its potential as an anti-inflammatory agent, which is a critical area of focus in modern pharmaceutical research.

Moreover, the synthesis of 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile has been optimized to enhance its yield and purity, which are essential for large-scale production. Advanced synthetic methodologies, including catalytic approaches and green chemistry techniques, have been employed to achieve this. These methods not only improve the efficiency of the synthesis process but also reduce environmental impact, aligning with the growing emphasis on sustainable drug development.

Another notable aspect of 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile is its potential in modulating the activity of ion channels. Studies have shown that compounds with similar structures can influence the function of voltage-gated calcium channels, which are implicated in conditions such as hypertension and neurological disorders. This property makes 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile a promising candidate for the development of drugs targeting these conditions.

Furthermore, the pharmacokinetic profile of 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile has been evaluated in preclinical studies. These studies have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy. The compound's ability to maintain stable plasma concentrations over time suggests its potential for long-term treatment regimens.

Recent advancements in computational chemistry have also contributed to the understanding of 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile's molecular interactions. Molecular docking studies have provided insights into its binding affinity with various protein targets, which is essential for predicting its therapeutic potential. These computational models have been validated by experimental data, reinforcing the compound's viability as a drug candidate.

Additionally, the compound's potential in combination therapy has been explored. Research indicates that 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile can synergize with other pharmacological agents to enhance therapeutic outcomes. This property is particularly valuable in the treatment of complex diseases where single-agent therapy may be insufficient.

The ongoing research into 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile underscores its significance in the field of medicinal chemistry. As new methodologies and technologies continue to evolve, the compound's potential applications are likely to expand, offering new opportunities for drug development. The combination of its unique molecular structure, favorable pharmacological properties, and promising therapeutic potential positions 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetonitrile as a key player in the search for innovative treatments for a wide range of diseases.